N-(5-iodo-2-pyridinyl)-3-oxobutanamide
Overview
Description
“N-(5-iodo-2-pyridinyl)-3-oxobutanamide” is a chemical compound. Based on its name, it likely contains an iodine atom and a pyridine ring, which is a six-membered ring with five carbon atoms and one nitrogen atom .
Chemical Reactions Analysis
The chemical reactions involving “this compound” would depend on the specific conditions and reactants used. Pyridine derivatives can undergo a variety of reactions, but without more specific information, it’s difficult to provide an accurate analysis .Scientific Research Applications
N-(5-iodo-2-pyridinyl)-3-oxobutanamide has been used in a variety of scientific research experiments. It has been used to study the effects of hormones on the body, as well as to study the effects of drugs on the body. It has also been used to study the effects of radiation on the body. Additionally, this compound has been used to study the effects of certain enzymes on the body.
Mechanism of Action
N-(5-iodo-2-pyridinyl)-3-oxobutanamide acts as an inhibitor of certain enzymes in the body. It binds to the enzyme and prevents it from functioning properly. This can be used to study the effects of certain drugs or hormones on the body.
Biochemical and Physiological Effects
This compound has been used to study the effects of certain drugs or hormones on the body. It has been used to study the effects of hormones on the body, as well as to study the effects of drugs on the body. Additionally, this compound has been used to study the effects of radiation on the body.
Advantages and Limitations for Lab Experiments
N-(5-iodo-2-pyridinyl)-3-oxobutanamide has several advantages when used in laboratory experiments. It is relatively easy to synthesize, and it can be used to study the effects of certain drugs or hormones on the body. Additionally, it is relatively inexpensive and can be used in a variety of experiments.
However, there are some limitations to using this compound in laboratory experiments. It can be difficult to control the dosage of this compound and it can be difficult to accurately measure the effects of this compound on the body. Additionally, this compound can be toxic if used in large doses.
Future Directions
There are a number of potential future directions for the use of N-(5-iodo-2-pyridinyl)-3-oxobutanamide. It could be used to study the effects of certain drugs or hormones on the body. Additionally, it could be used to study the effects of radiation on the body. Furthermore, this compound could be used to study the effects of certain enzymes on the body. Finally, this compound could be used to study the effects of certain environmental factors on the body.
Synthesis Methods
N-(5-iodo-2-pyridinyl)-3-oxobutanamide is synthesized through a process called iodination. This involves the reaction of a pyridine with iodine to form an iodinated pyridine. The iodinated pyridine is then reacted with a 3-oxobutanamide to form this compound. The process is relatively simple and can be completed in a few steps.
properties
IUPAC Name |
N-(5-iodopyridin-2-yl)-3-oxobutanamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9IN2O2/c1-6(13)4-9(14)12-8-3-2-7(10)5-11-8/h2-3,5H,4H2,1H3,(H,11,12,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OISXHXBBCDPNGR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)CC(=O)NC1=NC=C(C=C1)I |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9IN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.08 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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